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Compound of Interest

Compound Name: SID 26681509 quarterhydrate

Cat. No.: B11933563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SID 26681509 is a potent, selective, and reversible inhibitor of human cathepsin L, a lysosomal

cysteine protease.[1][2][3][4] Overexpression and aberrant activity of cathepsin L have been

implicated in a variety of disease states, making it a compelling target for therapeutic

intervention.[5] SID 26681509 has demonstrated a slow-binding inhibition mechanism, with its

potency increasing significantly with pre-incubation time.[1][2][5][6] Furthermore, it has shown

activity against parasitic organisms such as Plasmodium falciparum and Leishmania major and

has been observed to modulate inflammatory responses by blocking High Mobility Group Box 1

(HMGB1)-induced production of Tumor Necrosis Factor-alpha (TNF-α).[1][2][5][6][7]

These application notes provide detailed protocols for two distinct cell-based assays designed

to characterize the activity of SID 26681509 quarterhydrate:

An Intracellular Cathepsin L Activity Assay: To directly measure the inhibitory effect of the

compound on its target enzyme within a cellular environment.

An HMGB1-Induced TNF-α Secretion Assay: To evaluate the compound's ability to modulate

a key inflammatory signaling pathway in macrophages.

The "quarterhydrate" designation refers to the solid-state form of the compound and is not

expected to significantly impact its activity in solution for cell-based assays once properly
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dissolved.[6][8]

Data Presentation
Table 1: In Vitro Inhibitory Activity of SID 26681509
This table summarizes the inhibitory potency of SID 26681509 against human cathepsin L,

demonstrating its time-dependent inhibition.

Target Enzyme
Pre-incubation
Time

IC₅₀ (nM) Reference

Human Cathepsin L None 56 ± 4 [1]

Human Cathepsin L 1 hour 7.5 ± 1.0 [1][5]

Human Cathepsin L 2 hours 4.2 ± 0.6 [1][5]

Human Cathepsin L 4 hours 1.0 ± 0.5 [1][2][5][6]

Table 2: Selectivity Profile of SID 26681509
This table shows the IC₅₀ values of SID 26681509 against a panel of related proteases,

highlighting its selectivity for cathepsin L.

Protease
IC₅₀ (nM) after 1
hour

Selectivity Index
(IC₅₀ Protease / IC₅₀
Cathepsin L)

Reference

Papain 618 ~82 [1][2]

Cathepsin B 8442 ~1126 [1][2]

Cathepsin K 1605 ~214 [1]

Cathepsin S 1132 ~151 [1]

Cathepsin V 500 ~67 [2][6][7]

Cathepsin G No inhibitory activity N/A [1][2][3][4][6][7]
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Table 3: Anti-Parasitic Activity and Cellular Toxicity of
SID 26681509
This table presents the efficacy of SID 26681509 against parasitic organisms and its toxicity

profile in human cells and a model organism.

Assay
Cell Line /
Organism

IC₅₀ / Effect Reference

In vitro anti-malarial

activity

Plasmodium

falciparum
15.4 ± 0.6 µM [1][2][5][6]

In vitro anti-

leishmanial activity

Leishmania major

promastigotes
12.5 ± 0.6 µM [1][2][5][6]

Cytotoxicity
Human Aortic

Endothelial Cells

Non-toxic up to 100

µM
[1][5]

In vivo toxicity Zebrafish
No toxicity observed

at 100 µM
[1][5]
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HMGB1-TLR4 signaling pathway leading to TNF-α production.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b11933563?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Culture Well

Macrophage Cell

SID 26681509
(Cell Permeable)

Lysosome

Enters Cell & Lysosome

Active Cathepsin LFluorogenic Substrate
(e.g., Magic Red™)

Enters Cell & Lysosome

Fluorescent Product

Cleaves Substrate

Inhibited Cathepsin L

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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